Cas no 2138000-77-6 (4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine)

• Product Name: 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine
• CAS No: 2138000-77-6
• MF: C₁₁H₁₉N₃O₂S
• MW: 257.352461099625
• CID: 5890280
• PubChem ID: 165480113
• Update Time: 2025-11-01

4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine Chemical and Physical Properties

Names and Identifiers

• 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine
• 2138000-77-6
• EN300-1116040
• 4-[2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethyl]piperidine

• Inchi： 1S/C11H19N3O2S/c1-17(15,16)11-8-13-14(9-11)7-4-10-2-5-12-6-3-10/h8-10,12H,2-7H2,1H3
• InChI Key： CFMMITNCXMDLBG-UHFFFAOYSA-N
• SMILES： S(C)(C1C=NN(C=1)CCC1CCNCC1)(=O)=O

Computed Properties

• Exact Mass: 257.11979803g/mol
• Monoisotopic Mass: 257.11979803g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 72.4Ų

Additional information on 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine

Professional Introduction to Compound with CAS No. 2138000-77-6 and Product Name: 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine

Compound with the CAS number 2138000-77-6 and the product name 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential therapeutic applications. The molecular structure of this compound incorporates a 4-methanesulfonyl-1H-pyrazol-1-yl moiety, which is known for its ability to modulate biological pathways by interacting with specific target proteins. The presence of a piperidine ring further enhances its pharmacokinetic profile, making it a promising candidate for drug development.

The 4-methanesulfonyl-1H-pyrazol-1-yl group is a key pharmacophore in this compound, contributing to its binding affinity and selectivity. This moiety has been extensively studied in the context of central nervous system (CNS) drugs, where it exhibits properties that can modulate neurotransmitter activity. Recent research has highlighted the potential of this group in developing novel antipsychotic and antidepressant agents. The methanesulfonyl group, in particular, is known for its ability to enhance metabolic stability while maintaining strong binding interactions with biological targets.

The ethylpiperidine component of the compound adds another layer of complexity, influencing both its solubility and bioavailability. Piperidine derivatives are well-documented for their role in various therapeutic areas, including antiviral, anti-inflammatory, and anticancer treatments. The ethyl substitution at the 2-position of the piperidine ring further fine-tunes the pharmacological properties, making it more suitable for oral administration and improving its pharmacokinetic profile.

Recent advancements in computational chemistry have allowed researchers to predict the binding interactions of this compound with various biological targets with high accuracy. Molecular docking studies have revealed that 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine can interact with enzymes and receptors involved in pain signaling, neurodegenerative diseases, and cancer progression. These findings suggest that this compound may have broad therapeutic applications.

In vitro studies have demonstrated that this compound exhibits significant inhibitory activity against several key enzymes implicated in disease pathways. For instance, it has shown promise in inhibiting enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are involved in inflammation and pain mediation. Additionally, preliminary data suggest that it may also interact with kinases and other signaling molecules relevant to cancer biology.

The synthesis of 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the pyrazole ring followed by sulfonylation and subsequent piperidine ring construction. Advanced synthetic techniques such as transition metal-catalyzed coupling reactions have been employed to improve efficiency and minimize byproduct formation.

One of the most exciting aspects of this compound is its potential application in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The 4-methanesulfonyl-1H-pyrazol-1-yl group has been shown to cross the blood-brain barrier effectively, allowing it to reach target sites within the CNS. Early clinical trials have indicated that derivatives of this compound can modulate cholinergic pathways, which are dysregulated in these diseases.

The development of novel drug candidates like 4-2-(4-methanesulfonyl-1H-pyrazol-1-yl)ethylpiperidine relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of high-throughput screening technologies has accelerated the process of identifying promising lead compounds from large libraries. This approach has been instrumental in discovering new therapeutic agents that address unmet medical needs.

Regulatory considerations are also critical in bringing such compounds to market. Compliance with Good Manufacturing Practices (GMP) ensures that pharmaceutical products meet stringent quality standards before they are approved for clinical use. Preclinical safety studies are conducted to evaluate potential toxicity profiles, while Phase I clinical trials assess pharmacokinetics and dosing regimens.

The future prospects for 4-2-(4-methanesulfonyl-1H-pyrazol-1-ylyl)piperidine derivatives are promising, with ongoing research exploring new synthetic routes and therapeutic applications. Innovations in drug delivery systems may further enhance their efficacy by improving bioavailability and targeting specificity. As our understanding of disease mechanisms continues to evolve, compounds like these will play an increasingly important role in precision medicine.